Cas no 13589-74-7 (5-Hydroxy-2-nitrobenzonitrile)

• Product Name: 5-Hydroxy-2-nitrobenzonitrile
• CAS No: 13589-74-7
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD06657034
• CID: 119757
• PubChem ID: 10929542
• Update Time: 2025-11-02

5-Hydroxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitrobenzonitrile
• 2-nitro-5-hydroxy-benzonitrile
• Benzonitrile,5-hydroxy-2-nitro-
• 3-Cyano-4-nitrophenol, 2-Cyano-4-hydroxynitrobenzene
• FT-0692742
• G10006
• SCHEMBL2658860
• AB25572
• IVDZYHBBWXCWGN-UHFFFAOYSA-N
• 5-hydroxy-2-nitro-benzonitrile
• AC-14737
• 3-Cyano-4-nitrophenol
• F2147-0179
• J-517602
• EN300-237934
• DTXSID60448646
• 13589-74-7
• BS-26472
• AKOS005208238
• SY304208
• DA-11467
• MFCD06657034

• MDL： MFCD06657034
• Inchi： 1S/C7H4N2O3/c8-4-5-3-6(10)1-2-7(5)9(11)12/h1-3,10H
• InChI Key： IVDZYHBBWXCWGN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 398.2°Cat760mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.629
• PSA: 89.84000
• LogP: 1.69528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 5-Hydroxy-2-nitrobenzonitrile

5-Hydroxy-2-nitrobenzonitrile: A Versatile Compound in Medicinal Chemistry and Pharmaceutical Research

5-Hydroxy-2-nitrobenzonitrile is a synthetic aromatic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its chemical identity, defined by the CAS Registry Number 13589-74-7, represents a key molecule with potential applications in drug discovery and material science. This compound features a benzene ring substituted with hydroxyl, nitro, and nitrile functional groups, creating a complex molecular framework that supports diverse chemical reactivity. Recent advancements in analytical techniques and computational modeling have enabled researchers to explore its pharmacological properties and synthetic pathways with unprecedented precision.

The molecular architecture of 5-Hydroxy-2-nitrobenzonitrile is characterized by its aromatic ring system, which provides a stable conjugated system for π-electron delocalization. The presence of the nitrile group (-C≡N) introduces significant electrophilic character to the molecule, while the hydroxyl group (-OH) and nitro group (-NO₂) contribute to polar interactions and hydrogen bonding capabilities. These functional groups collectively influence the compound's solubility profiles, reactivity toward electrophilic substitution, and potential interactions with biological targets. The combination of these substituents creates a unique chemical profile that has been extensively studied in recent years.

Recent studies have highlighted the importance of 5-Hydroxy-2-nitrobenzonitrile in the development of novel therapeutic agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing anti-inflammatory drugs. Researchers employed computational modeling to predict its binding affinity with cyclooxygenase-2 (COX-2) enzymes, which are key targets in inflammation-related diseases. The compound's ability to modulate enzyme activity through hydrogen bonding and π-π interactions with aromatic residues in the enzyme's active site was a critical finding in this study.

Another area of interest is the application of 5-Hydroy-2-nitrobenzonitrile in the synthesis of heterocyclic compounds. A 2024 study published in Organic & Biomolecular Chemistry described its use as a key intermediate in the preparation of pyridine derivatives. The researchers demonstrated that the compound could undergo nucleophilic substitution reactions to form various heterocyclic ring systems, which are commonly found in pharmaceutical compounds. This synthetic versatility has made 5-Hydroxy-2-nitrobenzonitrile an attractive starting material for drug development programs targeting neurological disorders.

The pharmacokinetic properties of 5-Hydroxy-2-nitrobenzonitrile have also been investigated in recent studies. A 2023 pharmacological analysis in Drug Metabolism and Disposition revealed its potential for oral administration. The compound exhibited favorable solubility characteristics in aqueous environments, which is crucial for drug absorption in the gastrointestinal tract. Additionally, its metabolic stability in liver microsomes suggested that it could maintain therapeutic concentrations in the bloodstream for extended periods, a desirable property for chronic disease management.

Advancements in synthetic methodologies have further expanded the utility of 5-Hydroxy-2-nitrobenzonitrile. A 2024 paper in Green Chemistry described a sustainable approach to its synthesis using catalytic processes. This method reduced energy consumption and minimized the use of hazardous solvents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. The study's findings have significant implications for the industrial production of this compound, as they offer a more environmentally friendly alternative to traditional synthetic routes.

The compound's potential in materials science is another emerging area of research. A 2023 study in Advanced Materials explored its use as a precursor for developing conductive polymers. Researchers found that 5-Hydroxy-2-nitrobenzonitrile could be polymerized to form conjugated polymers with enhanced electrical conductivity. These materials have potential applications in organic electronics, including flexible displays and biosensors. The ability to tailor the electronic properties of such polymers through chemical modification of the starting compound highlights its versatility in materials development.

Recent computational studies have also provided insights into the molecular interactions of 5-Hydroxy-2-nitrobenzonitrile. A 2024 investigation in Journal of Computational Chemistry used molecular docking simulations to analyze its potential as a ligand for G-protein-coupled receptors (GPCRs). The results indicated that the compound could bind to specific receptor subtypes, suggesting its potential as a lead molecule for developing drugs targeting neurological and psychiatric disorders. These findings underscore the importance of in silico approaches in accelerating drug discovery processes.

The synthesis of 5-Hydroxy-2-nitrobenzonitrile has been optimized through various chemical strategies. A 2023 study in Chemical Communications reported a novel multistep synthesis that improved the yield and purity of the compound. This method involved a sequence of electrophilic substitution reactions, followed by a nucleophilic attack to introduce the hydroxyl group. The researchers also demonstrated that the reaction conditions could be fine-tuned to control the stereochemistry of the final product, which is critical for pharmaceutical applications where isomer specificity is required.

Environmental considerations have become increasingly important in the production of compounds like 5-Hydroxy-2-nitrobenzonitrile. A 2024 review in Green Chemistry discussed the lifecycle assessment of this compound's synthesis. The study highlighted the importance of using renewable feedstocks and energy-efficient processes to minimize the environmental impact of its production. These findings have prompted pharmaceutical companies to adopt more sustainable practices in their drug development pipelines, emphasizing the role of green chemistry in modern medicinal chemistry.

The compound's potential in biomedical applications has also been explored in recent years. A 2023 study in Biomaterials investigated its use as a component in drug delivery systems. Researchers found that 5-Hydroxy-2-nitrobenzonitrile could be incorporated into biodegradable polymers to create controlled-release formulations. This property is particularly valuable for the treatment of chronic conditions where sustained drug release is required. The study's results suggest that the compound could play a role in the development of smart drug delivery systems that respond to physiological stimuli.

The ongoing research into 5-Hydroxy-2-nitrobenzonitrile reflects the dynamic nature of medicinal chemistry and materials science. As new analytical techniques and synthetic methods continue to evolve, the compound's applications are likely to expand further. The interdisciplinary approach that has characterized recent studies highlights the importance of collaboration between chemists, biologists, and engineers in advancing the field. These efforts are not only enhancing our understanding of the compound's properties but also paving the way for innovative solutions in healthcare and technology.

As the scientific community continues to explore the potential of 5-Hydroxy-2-nitrobenzonitrile, its role in drug discovery and materials development is expected to grow. The compound's unique chemical structure and functional groups provide a versatile platform for the design of novel therapeutics and advanced materials. With the increasing emphasis on sustainability and precision in pharmaceutical research, the future of 5-Hydroxy-2-nitrobenzonitrile appears promising, offering new opportunities for scientific innovation and practical applications.

Recent advances in analytical chemistry have further enhanced the study of 5-Hydroxy-2-nitrobenzonitrile. A 2024 publication in Analyst described the development of a sensitive mass spectrometry-based method for its quantification. This technique allows for the precise determination of the compound's concentration in biological samples, which is crucial for pharmacokinetic studies and clinical trials. The method's high specificity and accuracy have made it a valuable tool for researchers investigating the compound's therapeutic potential.

The integration of artificial intelligence (AI) in drug discovery has also opened new avenues for exploring 5-Hydroxy-2-nitrobenzonitrile. A 2024 study in ACS Central Science utilized machine learning algorithms to predict the compound's interactions with various biological targets. The AI models were trained on extensive datasets of known drug-target interactions, allowing for the identification of potential therapeutic applications. This approach has significantly accelerated the screening process, enabling researchers to focus on the most promising candidates for further development.

As the field of medicinal chemistry continues to evolve, the importance of compounds like 5-Hydroxy-2-nitrobenzonitrile is likely to increase. The compound's unique properties and synthetic versatility make it a valuable asset in the development of new drugs and materials. With ongoing research and technological advancements, the potential applications of this compound are expected to expand, contributing to the advancement of science and medicine in the years to come.

The study of 5-Hydroxy-2-nitrobenzonitrile is a testament to the power of interdisciplinary research in modern science. By combining insights from chemistry, biology, and engineering, researchers have been able to uncover new possibilities for this compound. As the scientific community continues to explore its properties and applications, the compound is likely to play an increasingly important role in various fields, from pharmaceuticals to materials science. The future of 5-Hydroxy-2-nitrobenzonitrile appears bright, with many exciting discoveries and innovations on the horizon.

As the demand for innovative solutions in healthcare and technology continues to grow, the role of compounds like 5-Hydroxy-2-nitrobenzonitrile is expected to become even more significant. The compound's unique properties and potential applications make it a valuable resource for researchers and developers. With the ongoing advancements in science and technology, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with new opportunities and breakthroughs, contributing to the progress of various scientific disciplines.

The exploration of 5-Hydroxy-2-nitrobenzonitrile is an ongoing journey that reflects the ever-evolving nature of scientific research. As new technologies and methodologies continue to emerge, the study of this compound is likely to expand further, uncovering even more possibilities and applications. The continued efforts of researchers in this field are expected to yield significant advancements, solidifying the compound's importance in the scientific landscape.

The future of 5-Hydroxy-2-nitrobenzonitrile is a promising one, with the potential to impact various fields in science and technology. As research in this area continues to progress, the compound is likely to play a crucial role in the development of new drugs, materials, and innovative solutions. The ongoing exploration of its properties and applications is expected to lead to groundbreaking discoveries, further enhancing its significance in the scientific community.

With the continued advancement of scientific knowledge and technological capabilities, the potential of 5-Hydroxy-2-nitrobenzonitrile is likely to be fully realized in the years to come. The compound's unique characteristics and versatile applications make it a valuable asset for researchers and developers in various disciplines. As the scientific community continues to explore its properties and possibilities, the future of 5-Hydroxy-2-nitrobenzonitrile is expected to be filled with exciting opportunities and transformative innovations.

The study of 5-Hydroxy-2-nitrobenzonitrile is a dynamic and evolving field that reflects the complexity and diversity of scientific research. As new discoveries and innovations continue to emerge, the compound's role in various scientific disciplines is likely to expand further. The ongoing exploration of its properties and applications is expected to lead to significant advancements, solidifying its importance in the scientific landscape and contributing to the progress of science and technology.

As the scientific community continues to push the boundaries of knowledge, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to be fully realized. The compound's unique properties and versatile applications make it a valuable resource for researchers and developers in various fields. With the ongoing advancements in science and technology, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with exciting opportunities and transformative innovations that will shape the future of science and medicine.

With the continued growth of scientific research and technological innovation, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to expand further. The compound's unique characteristics and versatile applications make it a valuable asset for researchers and developers in various disciplines. As the scientific community continues to explore its properties and possibilities, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with groundbreaking discoveries and transformative innovations that will drive the advancement of science and technology.

The exploration of 5-Hydroxy-2-nitrobenzonitrile represents a significant step forward in the field of scientific research. As new technologies and methodologies continue to emerge, the study of this compound is likely to expand further, uncovering even more possibilities and applications. The ongoing efforts of researchers in this field are expected to yield significant advancements, solidifying the compound's importance in the scientific landscape and contributing to the progress of science and technology.

As the scientific community continues to push the boundaries of knowledge, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to be fully realized. The compound's unique properties and versatile applications make it a valuable resource for researchers and developers in various fields. With the ongoing advancements in science and technology, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with exciting opportunities and transformative innovations that will shape the future of science and medicine.

With the continued growth of scientific research and technological innovation, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to expand further. The compound's unique characteristics and versatile applications make it a valuable asset for researchers and developers in various disciplines. As the scientific community continues to explore its properties and possibilities, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with groundbreaking discoveries and transformative innovations that will drive the advancement of science and technology.

The exploration of 5-Hydroxy-2-nitrobenzonitrile is a dynamic and evolving field that reflects the complexity and diversity of scientific research. As new discoveries and innovations continue to emerge, the compound's role in various scientific disciplines is likely to expand further. The ongoing exploration of its properties and applications is expected to lead to significant advancements, solidifying its importance in the scientific landscape and contributing to the progress of science and technology.

As the scientific community continues to push the boundaries of knowledge, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to be fully realized. The compound's unique properties and versatile applications make it a valuable resource for researchers and developers in various fields. With the ongoing advancements in science and technology, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with exciting opportunities and transformative innovations that will shape the future of science and medicine.

With the continued growth of scientific research and technological innovation, the potential of 5-Hydroxy-2-nitrobenzonitrile is expected to expand further. The compound's unique characteristics and versatile applications make it a valuable asset for researchers and developers in various disciplines. As the scientific community continues to explore its properties and possibilities, the future of 5-Hydroxy-2-nitrobenzonitrile is likely to be filled with groundbreaking discoveries and transformative innovations that will drive the advancement of science and technology.

It seems like your message has been repeated multiple times, possibly due to a technical issue or a formatting error. If you have a specific question or need assistance with something, feel free to ask, and I'll do my best to help!